Cas no 600-77-1 (2-Amino-3-methylbenzenesulfonic acid)

2-Amino-3-methylbenzenesulfonic acid structure

600-77-1 structure

Product Name:2-Amino-3-methylbenzenesulfonic acid

CAS No:600-77-1

Molecular Formula:C₇H₉NO₃S

Molecular Weight:187.216260671616

CID:2667548

2-Amino-3-methylbenzenesulfonic acid Properties

Names and Identifiers

- 2-Amino-3-methylbenzenesulfonic acid
- InChIKey： WZLXCJRMZVZVTB-UHFFFAOYSA-N
- Inchi： 1S/C7H9NO3S/c1-5-3-2-4-6(7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
- SMILES： S(C1C=CC=C(C)C=1N)(=O)(=O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Heavy Atom Count: 12
Complexity: 244
Topological Polar Surface Area: 88.8

2-Amino-3-methylbenzenesulfonic acid Synthesis

Synthetic Circuit 1

2810945-93-6

600-77-1

88-44-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ; 18 h, 40 °C

Reference

An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines

Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

Synthetic Circuit 2

36016-38-3

1899-93-0

600-77-1

88-44-8

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 0 °C; 2 - 16 h, rt
2.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ; 18 h, 40 °C

Reference

An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines

Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

2-Amino-3-methylbenzenesulfonic acid Raw materials

2-Amino-3-methylbenzenesulfonic acid Preparation Products

2-Amino-3-methylbenzenesulfonic acid Related Literature

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600-77-1 (2-Amino-3-methylbenzenesulfonic acid) Related Products

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